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Compound of Interest

Compound Name: Trethocanic acid

Cat. No.: B1608992

Despite a comprehensive review of available scientific and commercial literature, there is no
evidence to support the use of Trethocanic acid as a specific tool for enzyme inhibition studies
in research or drug development. Information on this compound is exclusively centered on its
application as a beta-hydroxy acid (BHA) in dermatological and cosmetic products for its gentle
exfoliating properties.

Trethocanic acid, also known by its chemical name 3-hydroxy-3,7,11-trimethyldodecanoic
acid, is primarily recognized for its role in skincare formulations.[1][2][3][4][5] It is often
compared to salicylic acid, another common BHA, and is noted for its larger molecular structure
which results in a milder and less irritating exfoliation, making it suitable for sensitive skin.[6] Its
primary mechanism of action in a skincare context is the loosening of bonds between dead skin
cells, which aids in their removal and helps to clear congested pores.[3][4]

While one source mentions that Trethocanic acid was initially developed with the aim of
lowering cholesterol, there is no publicly available data or research that substantiates this claim
or details any investigation into its potential as an enzyme inhibitor, for example, of HMG-CoA
reductase.[6]

The core requirements of the user's request—to provide detailed application notes,
experimental protocols, quantitative data (IC50, Ki values), and signaling pathway diagrams for
Trethocanic acid in the context of enzyme inhibition—cannot be fulfilled. The necessary
scientific foundation for such a document does not appear to exist in the public domain.
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Physicochemical Properties of Trethocanic Acid

For informational purposes, the known physicochemical properties of Trethocanic acid are

summarized below.

Property Value Reference

3-hydroxy-3,7,11-
IUPAC Name _ o [7]
trimethyldodecanoic acid

Molecular Formula C15H3003 [7]
Molecular Weight 258.40 g/mol [7]
CAS Number 7007-81-0 [7]

Hypothetical Experimental Workflow for Enzyme
Inhibition Screening

In the absence of specific data for Trethocanic acid, a general workflow for screening a novel
compound for enzyme inhibitory activity is presented below. This is a standardized,
hypothetical protocol and does not imply that Trethocanic acid would be a suitable candidate
for such studies.
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Caption: A generalized workflow for evaluating the enzyme inhibitory potential of a compound.
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Conclusion: Based on current knowledge, Trethocanic acid's application is confined to the
field of dermatology. Researchers and drug development professionals seeking enzyme
inhibitors should look to compounds that have been characterized for this purpose in scientific
literature. There is no basis for creating detailed protocols or application notes for Trethocanic
acid as a tool for enzyme inhibition studies at this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Enzyme Inhibition Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1608992#trethocanic-acid-as-a-tool-for-enzyme-
inhibition-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1608992?utm_src=pdf-body
https://www.benchchem.com/product/b1608992?utm_src=pdf-body
https://www.benchchem.com/product/b1608992?utm_src=pdf-body
https://www.benchchem.com/product/b1608992?utm_src=pdf-custom-synthesis
https://glowoxygluta.com/understanding-the-difference-between-aha-and-bha-for-skincare/
https://cityskinclinic.com/beta-hydroxy-acids-bhas/
https://franzskincareusa.com/blogs/franzation/how-beta-hydroxy-acid-combats-wrinkles-and-aging-skin
https://moonjuice.com/blogs/ingredients/everything-you-need-to-know-about-bha-exfoliants
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://cityskinclinic.com/trethocanic-acid/
https://pubchem.ncbi.nlm.nih.gov/compound/Trethocanic-acid
https://www.benchchem.com/product/b1608992#trethocanic-acid-as-a-tool-for-enzyme-inhibition-studies
https://www.benchchem.com/product/b1608992#trethocanic-acid-as-a-tool-for-enzyme-inhibition-studies
https://www.benchchem.com/product/b1608992#trethocanic-acid-as-a-tool-for-enzyme-inhibition-studies
https://www.benchchem.com/product/b1608992#trethocanic-acid-as-a-tool-for-enzyme-inhibition-studies
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1608992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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